3-{4-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-6-(thiophen-2-yl)pyridazine

• IUPAC Name: 3-(methoxymethyl)-5-[4-(6-thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]-1,2,4-thiadiazole
• InChI: InChI=1S/C16H18N6OS2/c1-23-11-14-17-16(25-20-14)22-8-6-21(7-9-22)15-5-4-12(18-19-15)13-3-2-10-24-13/h2-5,10H,6-9,11H2,1H3
• InChI Key: FMZUUMZDCVYHTJ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NSC(=N1)N2CCN(CC2)C3=NN=C(C=C3)C4=CC=CS4
• Molecular Formula: C16H18N6OS2
• Molecular Weight: 374.5 g/mol
• CAS No.: 2380194-15-8

Description

3-{4-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-6-(thiophen-2-yl)pyridazine is a synthetic heterocyclic compound of significant interest in medicinal chemistry and drug discovery research. This molecule incorporates a pyridazine core, a heterocycle known for its high dipole moment and robust hydrogen-bonding capacity, which are valuable properties for molecular recognition and target engagement . The structure is further functionalized with a 1,2,4-thiadiazole ring and a thiophene group, heterocycles frequently explored for their diverse biological activities. The specific research applications and biochemical mechanisms of action for this compound are areas of active investigation. Compounds containing 1,2,4-thiadiazole motifs have been researched in various contexts, including the development of antibacterial agents . Researchers are encouraged to utilize this high-purity compound as a key intermediate or a pharmacological probe in their projects. This product is strictly for research use and is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{4-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-6-(thiophen-2-yl)pyridazine typically involves multi-step organic reactions. The process begins with the preparation of the thiadiazole ring, followed by the introduction of the piperazine and pyridazine moieties. Common reagents used in these reactions include hydrazine derivatives, thiophene compounds, and various catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic routes to increase yield and reduce production costs. This can include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions to ensure consistent quality and efficiency in large-scale production.

Chemical Reactions Analysis

Types of Reactions

3-{4-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-6-(thiophen-2-yl)pyridazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various nucleophiles or electrophiles, depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.

Scientific Research Applications

Molecular Formula and Weight

• Molecular Formula : C16H18N4O2S
• Molecular Weight : 342.42 g/mol

Anticancer Activity

Research indicates that derivatives containing thiadiazole and piperazine structures have significant cytotoxic effects against various cancer cell lines. In particular, compounds with similar structures have been shown to inhibit cell proliferation in lung (A549) and colon cancer (HT-29) cell lines.

Case Study: Cytotoxicity Evaluation

In a study evaluating the cytotoxicity of novel piperazinone derivatives, compounds were tested using the MTT assay against cancerous and normal cell lines. The results indicated that certain derivatives exhibited selective toxicity towards cancer cells while sparing normal cells, highlighting their potential as anticancer agents .

Anticonvulsant Properties

The 1,3,4-thiadiazole moiety is known for its anticonvulsant properties. Compounds derived from this scaffold have demonstrated efficacy in various animal models of epilepsy.

Research Findings

One study reported that specific thiadiazole derivatives showed significant protection against seizures in the maximal electroshock (MES) and pentylenetetrazole (PTZ) models. The most potent compounds achieved over 80% seizure protection at certain dosages without exhibiting significant toxicity .

Anti-inflammatory Effects

Thiadiazole derivatives have also been investigated for their anti-inflammatory properties. These compounds can modulate inflammatory pathways and exhibit potential as therapeutic agents for inflammatory diseases.

Pharmacological Mechanisms

The pharmacological activity of 3-{4-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-6-(thiophen-2-yl)pyridazine can be linked to its interaction with various biological targets:

• Ion Channels : The compound may interact with voltage-gated ion channels, influencing neuronal excitability and potentially providing anticonvulsant effects.
• Enzyme Inhibition : Thiadiazole-containing compounds often act as enzyme inhibitors, which can modulate pathways involved in cell proliferation and inflammation.
• Receptor Modulation : The structural components may allow for interaction with specific receptors involved in pain and inflammation pathways.

Mechanism of Action

The mechanism of action of 3-{4-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-6-(thiophen-2-yl)pyridazine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact mechanism can vary depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 3-Amino-6-methyl-4-thiophen-2-yl-thieno[2,3-b]pyridin-2-yl-(4-methoxy-phenyl)-methanone
• 3-Amino-6-phenyl-thieno[2,3-b]pyridin-2-yl-(4-methoxy-phenyl)-methanone
• 3-Amino-6-methyl-thieno[2,3-b]pyridin-2-yl-(4-chloro-phenyl)-methanone

Uniqueness

3-{4-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-6-(thiophen-2-yl)pyridazine stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties. Its structural complexity allows for diverse applications and makes it a valuable compound in various fields of research.

Biological Activity

The compound 3-{4-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-6-(thiophen-2-yl)pyridazine is a heterocyclic organic molecule that integrates a thiadiazole moiety and a pyridazine structure. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the realms of anticancer, antimicrobial, and anticonvulsant properties.

Chemical Structure

The structure of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{18}\text{N}_4\text{S}_2$$

Anticancer Activity

Research indicates that derivatives of the 1,3,4-thiadiazole scaffold exhibit significant anticancer properties. For instance, compounds featuring this scaffold have shown efficacy against various cancer cell lines, including HepG2 (liver cancer) and A-549 (lung cancer) with IC50 values indicating potent activity. Specifically, the compound mentioned has demonstrated promising results in inhibiting cell proliferation through mechanisms that may involve the inhibition of DNA synthesis and modulation of key signaling pathways related to tumorigenesis .

Cell Line	IC50 Value (µM)
HepG2	4.37 ± 0.7
A-549	8.03 ± 0.5

Antimicrobial Activity

The 1,3,4-thiadiazole derivatives have also been studied for their antimicrobial properties. The compound's structural features allow it to interact with bacterial enzymes or cell membranes, leading to bactericidal effects. Studies have shown that certain thiadiazole derivatives possess broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria .

Anticonvulsant Activity

The anticonvulsant potential of thiadiazole derivatives has been explored using various animal models. For example, compounds similar to the one have been tested using the maximal electroshock (MES) and pentylenetetrazole (PTZ) methods. Results indicated that these compounds could provide significant protection against seizures at certain dosages without exhibiting notable toxicity .

The biological activity of 3-{4-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-6-(thiophen-2-yl)pyridazine is attributed to its ability to interact with various molecular targets:

• Inhibition of Enzymes: The compound may inhibit key enzymes involved in cancer cell metabolism and proliferation.
• Ion Channel Modulation: It is suggested that the compound can modulate voltage-gated ion channels which are critical in neuronal excitability and seizure activity.
• Antimicrobial Mechanisms: By disrupting bacterial cell wall synthesis or function.

Case Studies

• Anticancer Study : A study evaluating the effects of thiadiazole derivatives on HepG2 cells reported a significant reduction in cell viability when treated with synthesized compounds containing the thiadiazole ring. The study concluded that these compounds could serve as lead candidates for further development in cancer therapy .
• Anticonvulsant Study : In a comparative study using MES and PTZ models, several thiadiazole derivatives were administered to assess their anticonvulsant effects. The results showed that certain compounds provided over 80% protection against seizures at therapeutic doses .

Q & A

Q. What are the common synthetic routes for this compound?

Synthesis involves multi-step reactions:

• Thiadiazole ring formation : Cyclization of precursors like 3-acetonyl-5-cyano-1,2,4-thiadiazole with substituted phenylhydrazines under acidic conditions .
• Piperazine coupling : Nucleophilic aromatic substitution (SNAr) or palladium-catalyzed cross-coupling to attach the piperazine moiety to the pyridazine core .
• Thiophene integration : Suzuki-Miyaura coupling for thiophene introduction, optimized with Pd catalysts and polar aprotic solvents (e.g., DMF) .

Q. Which spectroscopic techniques validate its structure?

• ¹H/¹³C NMR : Confirms substituent positions on heterocycles (e.g., methoxymethyl protons at δ ~3.3 ppm, thiophene protons as doublets) .
• FTIR : Identifies C-S (thiadiazole, ~650 cm⁻¹) and C-N (piperazine, ~1250 cm⁻¹) stretches .
• LC-MS/HRMS : Validates molecular weight (e.g., [M+H]+ ion) and purity (>95% by HPLC) .

Q. What are the known pharmacological targets of related compounds?

Structural analogs target:

• Bacterial DNA gyrase : Piperazine-thiadiazole hybrids inhibit enzyme activity via competitive binding .
• Viral proteases : Pyridazine derivatives block substrate cleavage through hydrogen bonding with catalytic residues .
• Kinases : Thiophene-containing analogs interfere with ATP-binding pockets in cancer models .

Advanced Questions

Q. How can synthetic yields be optimized for the thiadiazole-piperazine-pyridazine scaffold?

• Solvent selection : Use DMSO or DMF for SNAr reactions (enhanced nucleophilicity) .
• Catalyst screening : Pd(PPh₃)₄ improves cross-coupling efficiency (yield increase from 45% to 72%) .
• Microwave-assisted synthesis : Reduces cyclization time (e.g., from 12 hours to 30 minutes) for thiadiazole formation .

Q. How to resolve contradictions in biological activity data?

• Assay standardization : Use consistent cell lines (e.g., HEK293 for kinase assays) and control compounds .
• Metabolite profiling : LC-MS identifies active metabolites (e.g., demethylated methoxymethyl derivatives) that may explain variability .
• SAR analysis : Correlate substituent electronegativity (Hammett constants) with activity trends .

Q. What computational strategies enhance derivative design?

• Molecular docking : AutoDock Vina predicts binding modes to targets like bacterial gyrase (docking score ≤ -9.0 kcal/mol) .
• MD simulations : Assess complex stability (RMSD < 2.0 Å over 100 ns) to prioritize derivatives .
• QSAR models : Use π-electron density descriptors to optimize thiophene substituents for kinase inhibition .

Q. How to address solubility challenges in vitro?

• Co-solvent systems : 10% Cremophor EL in PBS improves solubility (≥50 µM) without cytotoxicity .
• Nano-milling : Reduces particle size to <200 nm, increasing dissolution rate by 3-fold .
• Prodrugs : Phosphate esterification of methoxymethyl enhances aqueous solubility (logP reduction from 2.8 to 1.2) .

Q. What stability considerations are critical for experimental handling?

• Light sensitivity : Store in amber vials at -20°C (degradation <5% over 4 weeks) .
• DMSO stocks : Limit freeze-thaw cycles (≤3) to prevent precipitation .
• pH stability : Monitor via HPLC in buffers (pH 7.4 vs. 5.0) to assess hydrolytic degradation .